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Compound of Interest

Compound Name: pyridine-2-sulfonic acid

Cat. No.: B081542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of
pyridine-2-sulfonic acid, a compound of significant interest in organic synthesis and
pharmaceutical development. This document outlines the available data, details standard
experimental protocols for the determination of these physical properties, and discusses the
thermal behavior of this important heterocyclic building block.

Core Physicochemical Data

Pyridine-2-sulfonic acid is a white to light yellow crystalline solid.[1] Its key physical
properties are summarized below. It is worth noting that the reported melting point varies
across different sources, which may be attributed to differences in purity or experimental

conditions.
Physical Property Value Source
Melting Point 210-212 °C [1]
244-249 °C
252 °C
Boiling Point Not available (Decomposes)
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Note on Boiling Point: A defined boiling point for pyridine-2-sulfonic acid is not reported in the
literature. Aromatic sulfonic acids are known to be thermally unstable and often decompose at
elevated temperatures before a boiling point can be reached.[2][3] This decomposition can
involve the loss of sulfur dioxide.[3]

Experimental Protocols

Accurate determination of the melting point is crucial for the identification and purity
assessment of pyridine-2-sulfonic acid. The following outlines a standard methodology for
this measurement.

Melting Point Determination via the Capillary Method

The capillary method is a widely accepted and standard technique for determining the melting
point of a crystalline organic solid.[4][5]

Apparatus:

o Melting point apparatus (e.g., Mel-Temp or similar)[6]

Capillary tubes (sealed at one end)[5]

Thermometer or digital temperature probe[5]

Mortar and pestle[5]

Sample of pyridine-2-sulfonic acid

Procedure:

o Sample Preparation: A small amount of dry pyridine-2-sulfonic acid is finely ground using a
mortar and pestle to ensure a uniform particle size. The open end of a capillary tube is then
pressed into the powdered sample.[5] The tube is inverted and tapped gently on a hard
surface to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.[6]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus. The thermometer or temperature probe should be positioned to accurately
measure the temperature of the block.
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e Initial Determination: For an unknown sample or to establish an approximate melting range,
a rapid heating rate can be used initially.[7]

e Accurate Determination: A fresh sample is prepared and the apparatus is allowed to cool.
The temperature is then raised at a slower, controlled rate (e.g., 1-2 °C per minute) as it
approaches the approximate melting point.

o Observation and Recording: The temperature at which the first signs of melting are observed
(the initial melting point) and the temperature at which the entire sample has turned into a
clear liquid (the final melting point) are recorded. This range is the melting point of the
sample.[4] A narrow melting range is indicative of a pure compound.[7]

Boiling Point and Thermal Decomposition Analysis

Given the propensity of sulfonic acids to decompose, a standard boiling point determination
using methods like distillation or the Thiele tube method may not be feasible.[8][9][10][11]
Instead, techniques to determine the decomposition temperature are more appropriate.

Thermogravimetric Analysis (TGA):

TGA is a highly effective method for determining the thermal stability and decomposition
temperature of a compound.

Procedure Outline:

A small, precisely weighed sample of pyridine-2-sulfonic acid is placed in a TGA furnace.

The sample is heated at a controlled rate in an inert atmosphere (e.g., nitrogen).

The mass of the sample is continuously monitored as a function of temperature.

The onset temperature of mass loss indicates the beginning of decomposition.

Logical Workflow for Physicochemical
Characterization
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The following diagram illustrates the logical workflow for determining the melting and
boiling/decomposition points of a solid organic compound like pyridine-2-sulfonic acid.

Workflow for Physical Property Determination

Melting Point Determination
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Boiling Point / Decomposition Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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